molecular formula C8H9NO2 B8804107 6-Methyl-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine

6-Methyl-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine

Cat. No.: B8804107
M. Wt: 151.16 g/mol
InChI Key: YJYWRWLGTIUUMZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Methyl-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine is a useful research compound. Its molecular formula is C8H9NO2 and its molecular weight is 151.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H9NO2

Molecular Weight

151.16 g/mol

IUPAC Name

6-methyl-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine

InChI

InChI=1S/C8H9NO2/c1-6-2-3-7-8(9-6)11-5-4-10-7/h2-3H,4-5H2,1H3

InChI Key

YJYWRWLGTIUUMZ-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=C(C=C1)OCCO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 2-(2-iodo-6-methylpyridin-3-yloxy)ethanol (350 g, 1.25 mol) in anhydrous DMF (3.5 L) was added NaH (60 g, 1.5 mol), Cu (33.7 g, 0.53 mol) and CuSO4 (100 g, 0.63 mol) at 0° C. After the addition, the mixture was stirred at 100° C. overnight. After cooling, the solvent was removed in vacuo and the residue was diluted with water (1.5 L). The aqueous solution was extracted with CH2Cl2 (3×350 mL). The combined organic layers were washed with brine (2×100 mL), dried over anhydrous Na2SO4 and concentrated. The residue was purified via column chromatography (silica gel, EtOAc/petroleum ether 1:20) to yield 6-methyl-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine (30.0 g, 16%) as a yellow oil.
Quantity
350 g
Type
reactant
Reaction Step One
Name
Quantity
60 g
Type
reactant
Reaction Step One
[Compound]
Name
Cu
Quantity
33.7 g
Type
reactant
Reaction Step One
Name
Quantity
3.5 L
Type
solvent
Reaction Step One
Name
Quantity
100 g
Type
catalyst
Reaction Step One

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